Cas no 31588-79-1 (8-(trifluoromethyl)quinoline-3-carboxylic acid)

8-(trifluoromethyl)quinoline-3-carboxylic acid structure
31588-79-1 structure
Product Name:8-(trifluoromethyl)quinoline-3-carboxylic acid
CAS No:31588-79-1
MF:C11H6F3NO2
MW:241.166053295135
MDL:MFCD11557213
CID:1016158
PubChem ID:14672832
Update Time:2025-04-20

8-(trifluoromethyl)quinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 8-(trifluoromethyl)quinoline-3-carboxylic acid
    • SFGJRDPCPWCNMJ-UHFFFAOYSA-N
    • MFCD11557213
    • CS-0197143
    • AKOS023554331
    • DTXSID10562886
    • 31588-79-1
    • DB-229664
    • CHEMBL3228138
    • AMY26446
    • A849935
    • AS-41968
    • 8-(TRIFLUOROMETHYL)QUINOLINE-3-CARBOXYLICACID
    • SB72069
    • MDL: MFCD11557213
    • Inchi: 1S/C11H6F3NO2/c12-11(13,14)8-3-1-2-6-4-7(10(16)17)5-15-9(6)8/h1-5H,(H,16,17)
    • InChI Key: SFGJRDPCPWCNMJ-UHFFFAOYSA-N
    • SMILES: FC(C1=CC=CC2=CC(C(=O)O)=CN=C21)(F)F

Computed Properties

  • Exact Mass: 241.03506292g/mol
  • Monoisotopic Mass: 241.03506292g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 306
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 50.2Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 302.6±11.0 °C at 760 mmHg
  • Flash Point: 169.3±4.2 °C
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

8-(trifluoromethyl)quinoline-3-carboxylic acid Security Information

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